Cas no 179249-17-3 (Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI))

Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI) structure
179249-17-3 structure
Product Name:Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI)
CAS No:179249-17-3
MF:C9H7FO
MW:150.149686098099
CID:113126
PubChem ID:10866516
Update Time:2025-04-18

Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethynyl-3-fluoro-, (R)- (9CI)
    • (1R)-1-(3-fluorophenyl)prop-2-yn-1-ol
    • Benzenemethanol, alpha-ethynyl-3-fluoro-, (R)- (9CI)
    • CTK4D7226
    • 179249-17-3
    • DTXSID20446325
    • (R)-1-(3-Fluorophenyl)prop-2-yn-1-ol
    • Inchi: 1S/C9H7FO/c1-2-9(11)7-4-3-5-8(10)6-7/h1,3-6,9,11H/t9-/m1/s1
    • InChI Key: ZVCCBLHUZGVITQ-SECBINFHSA-N
    • SMILES: FC1=CC=CC(=C1)[C@@H](C#C)O

Computed Properties

  • Exact Mass: 150.04811
  • Monoisotopic Mass: 150.048093005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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